Cas no 86837-66-3 (iso-Gemfibrozil)

• Product name: iso-Gemfibrozil
• CAS No: 86837-66-3
• MF: C₁₅H₂₂O₃
• MW: 250.33300
• CID: 991997
• PubChem ID: 29980747

iso-Gemfibrozil Chemical and Physical Properties

Names and Identifiers

• iso-Gemfibrozil (Gemfibrozil Impurity)
• 5-(2,4-dimethylphenoxy)-2,2-dimethylpentanoic acid
• Gemfibrozil Impurity
• ISO-GEMFIBROZIL
• DTXSID90652597
• FT-0668956
• AKOS014589497
• SCHEMBL6678081
• 86837-66-3
• iso-Gemfibrozil

• Inchi： InChI=1S/C15H22O3/c1-11-6-7-13(12(2)10-11)18-9-5-8-15(3,4)14(16)17/h6-7,10H,5,8-9H2,1-4H3,(H,16,17)
• InChI Key： STDPGZDKUIITHU-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)OCCCC(C)(C)C(=O)O)C

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.57320